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Compound of Interest

Compound Name: Mitoquinol-d15

Cat. No.: B15623296 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential information on Mitoquinol-d15, a deuterated

analog of the mitochondria-targeted antioxidant, Mitoquinol. This document outlines

commercially available suppliers, their purity specifications, and detailed experimental protocols

for its application as an internal standard in liquid chromatography-mass spectrometry (LC-

MS/MS) analysis.

Introduction to Mitoquinol-d15
Mitoquinol-d15 is a stable isotope-labeled version of Mitoquinol, where 15 hydrogen atoms

have been replaced with deuterium. This isotopic substitution makes it an ideal internal

standard for the accurate quantification of Mitoquinol in biological matrices.[1][2] Mitoquinol

itself is a derivative of the antioxidant ubiquinol, engineered to accumulate within mitochondria,

making it a valuable tool for studying mitochondrial oxidative stress and related pathologies.

The use of a stable isotope-labeled internal standard like Mitoquinol-d15 is crucial for

correcting for variations in sample preparation and instrument response in analytical methods,

thereby ensuring high accuracy and precision.

Commercial Suppliers and Purity Specifications
Several chemical suppliers offer Mitoquinol-d15 for research purposes. The available products

and their purity specifications are summarized in the table below. It is imperative for
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researchers to consider these specifications when selecting a supplier to ensure the quality

and reliability of their experimental results.

Supplier Catalog Number Purity Specification
Additional
Information

Cayman Chemical 34310
≥99% deuterated

forms (d1-d15)

Available in 1 mg and

5 mg quantities.[1][3]

[4]

Cambridge Bioscience CAY34310-1 mg
≥99% deuterated

forms (d1-d15)

Distributor for Cayman

Chemical.[3]

Bertin Bioreagent 34310
≥99% deuterated

forms (d1-d15)

Distributor for Cayman

Chemical.[5]

Biomol.com 34310
>99% deuterated

forms (d1-d15)

Distributor for Cayman

Chemical.[4]

MedKoo Biosciences 465219
>98% (or refer to the

Certificate of Analysis)

Available in 1 mg and

5 mg quantities.[6]

Clinivex RCLS141858

Not explicitly stated;

sold as an isotopic

analog.

Intended for research

and development

purposes.[2]

Conceptual Experimental Workflow
The following diagram illustrates a typical workflow for the utilization of Mitoquinol-d15 as an

internal standard in a quantitative bioanalytical study.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b15623296?utm_src=pdf-body-img
https://www.benchchem.com/product/b15623296?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15623296?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. caymanchem.com [caymanchem.com]

2. theclinivex.com [theclinivex.com]

3. Mitoquinol-d15 - Cayman Chemical [bioscience.co.uk]

4. Mitoquinol-d15 | Cayman Chemical | Biomol.com [biomol.com]

5. Mitoquinol-d15 - Biochemicals - CAT N°: 34310 [bertin-bioreagent.com]

6. medkoo.com [medkoo.com]

To cite this document: BenchChem. [A Technical Guide to Mitoquinol-d15: Suppliers, Purity,
and Analytical Methodologies]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15623296#mitoquinol-d15-supplier-and-purity-
specifications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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